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Compound of Interest

Compound Name: Boc-NH-PEG6-azide

Cat. No.: B611222 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling specialized chemical reagents such as Boc-NH-PEG6-
azide. This document provides essential, immediate safety and logistical information, including

operational and disposal plans, to foster a secure research environment.

Chemical Identifier:

Name: Boc-NH-PEG6-azide

Synonym: tert-Butyl (20-azido-3,6,9,12,15,18-hexaoxaicosyl)carbamate

CAS Number: 1292268-15-5[1][2]

Molecular Formula: C₁₉H₃₈N₄O₈[1]

Appearance: Viscous liquid[1]

Immediate Safety Concerns
Organic azides are energetic materials that can be sensitive to heat, shock, and friction, posing

a risk of explosive decomposition.[3][4] While the PEG chain in Boc-NH-PEG6-azide increases

the carbon-to-nitrogen ratio, which generally enhances stability, it is crucial to handle the

compound with care.[5] Azides are also acutely toxic.[6]
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Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against chemical exposure. The

following table outlines the minimum required PPE for handling Boc-NH-PEG6-azide.

Body Part Required PPE Specifications

Hands
Double-layered chemical-

resistant gloves

Nitrile or neoprene gloves are

recommended. Change gloves

frequently and immediately if

contaminated.[7][8]

Eyes Safety goggles or a face shield
Must provide protection

against splashes.[9]

Body Laboratory coat Should be flame-resistant.

Respiratory
Use in a certified chemical

fume hood

A respirator may be necessary

for large quantities or if there is

a risk of aerosolization.[9]

Handling and Storage Protocols
Adherence to strict handling and storage protocols is critical to mitigate the risks associated

with Boc-NH-PEG6-azide.

Engineering Controls:

Always handle Boc-NH-PEG6-azide in a certified chemical fume hood to minimize inhalation

exposure.[5][9]

Work behind a blast shield, especially when performing new reactions or scaling up.[5][6]

Work Practices:

Avoid contact with heavy metals, strong acids, and strong oxidizing agents, as these can

form highly explosive compounds.[6][10]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b611222?utm_src=pdf-body
https://campus.kennesaw.edu/offices-services/planning-construction/environmental-health-safety/docs/204a-procedure-for-working-with-sodium-azide.pdf
https://abpharmacy.ca/news/personal-protective-equipment-your-pharmacy/
https://broadpharm.com/msds/bp-21633
https://broadpharm.com/msds/bp-21633
https://www.benchchem.com/product/b611222?utm_src=pdf-body
https://www.benchchem.com/product/b611222?utm_src=pdf-body
https://artscimedia.case.edu/wp-content/uploads/sites/123/2018/07/16151331/SOP-Azides.pdf
https://broadpharm.com/msds/bp-21633
https://artscimedia.case.edu/wp-content/uploads/sites/123/2018/07/16151331/SOP-Azides.pdf
https://chemistry.unm.edu/safety/sop_azides_gold-lab.pdf
https://chemistry.unm.edu/safety/sop_azides_gold-lab.pdf
https://www.unomaha.edu/business-and-finance/support-services/_documents/sodium-azide-hazards-disposal.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611222?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Use plastic or ceramic spatulas and avoid metal spatulas to prevent the formation of shock-

sensitive metal azides.[5][6]

Do not heat the compound unless specifically required by a validated protocol, and even

then, with extreme caution.

Avoid grinding or subjecting the material to friction.[11]

Keep the quantities of the azide being used to a minimum.[11]

Storage:

Store Boc-NH-PEG6-azide in a tightly sealed, clearly labeled container.

Store at or below -20°C in a designated and properly ventilated area.[1]

Store away from incompatible materials.

Spill and Emergency Procedures
In the event of a spill or accidental exposure, immediate and appropriate action is necessary.
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Situation Procedure

Small Spill

1. Alert others in the vicinity. 2. Absorb the spill

with an inert material (e.g., vermiculite, sand). 3.

Collect the absorbed material into a designated,

labeled waste container. 4. Clean the spill area

with a suitable solvent, followed by soap and

water.

Large Spill

1. Evacuate the immediate area. 2. Alert

laboratory personnel and the institutional safety

office. 3. Prevent the spread of the spill. 4. Await

response from trained emergency personnel.

Skin Contact

1. Immediately flush the affected area with

copious amounts of water for at least 15

minutes.[9] 2. Remove contaminated clothing. 3.

Seek medical attention.

Eye Contact

1. Immediately flush eyes with a gentle stream

of water for at least 15 minutes, holding the

eyelids open.[9] 2. Seek immediate medical

attention.

Inhalation
1. Move to fresh air immediately. 2. Seek

medical attention.

Ingestion
1. Do not induce vomiting. 2. Rinse mouth with

water. 3. Seek immediate medical attention.

Disposal Plan
Proper disposal of Boc-NH-PEG6-azide and associated waste is crucial to prevent

environmental contamination and accidental reactions.

Waste Collection: All waste containing Boc-NH-PEG6-azide, including contaminated

consumables, must be collected in a dedicated, clearly labeled, and sealed hazardous waste

container.[3]
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Incompatible Waste: Do not mix azide waste with acidic waste, as this can generate highly

toxic and explosive hydrazoic acid.[3] Also, avoid mixing with heavy metal waste.

Disposal Method: All azide-containing waste must be disposed of through the institution's

hazardous waste management program.[3] Do not pour down the drain.[6][10] Some

protocols allow for the chemical quenching of azides to a less hazardous form before

disposal; consult your institution's safety guidelines for approved procedures.

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for handling Boc-NH-PEG6-azide in a

laboratory setting.
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Caption: Workflow for handling Boc-NH-PEG6-azide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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